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Compound Name: 4-iodo-1,3-dimethyl-1H-pyrazole
CAS No.: 6647-97-8
Cat. No.: B1313950
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A Versatile Synthetic Intermediate for Modern Drug Discovery

Introduction: The Strategic Value of the Pyrazole
Scaffold

The pyrazole nucleus is a cornerstone of medicinal chemistry, recognized as a "privileged
scaffold" due to its ability to serve as a core structure in a multitude of biologically active
compounds.[1][2] Its unique electronic properties and metabolic stability have led to its
incorporation into numerous FDA-approved drugs, including treatments for cancer,
inflammatory diseases, and viral infections.[2][3] Functionalized pyrazoles are not only integral
to pharmaceuticals but also find applications in agrochemicals and materials science.[3][4]

4-lodo-1,3-dimethyl-1H-pyrazole emerges as a particularly valuable synthetic intermediate.
The presence of the iodine atom at the C4 position provides a highly reactive handle for
transition-metal-catalyzed cross-coupling reactions.[1] The carbon-iodine bond is susceptible to
oxidative addition to low-valent metal catalysts (e.g., Palladium(0)), making it an ideal
electrophilic partner for a wide range of transformations.[5] This guide provides detailed
protocols and scientific rationale for the synthesis and application of 4-iodo-1,3-dimethyl-1H-
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pyrazole, designed for researchers and professionals in organic synthesis and drug
development.

Physicochemical & Spectroscopic Profile

Proper characterization is a prerequisite for any synthetic application. Below is a summary of
key identifiers for 4-iodo-1,3-dimethyl-1H-pyrazole.

Property Value Source
CAS Number 6647-97-8 [1]
Molecular Formula CsH7IN2 Bench Calculation
Molecular Weight 222.03 g/mol [1]
Expected to be a white to off-
Appearance . ) General knowledge
white solid
LBTIQTFUCOVWAKY-
InChl Key [1]

UHFFFAOYSA-N

Spectroscopic Signatures: Based on analogous structures, the following spectroscopic
characteristics can be anticipated:

e 1H NMR: Two sharp singlets for the N-methyl and C-methyl protons, and a singlet for the C5-
proton of the pyrazole ring.[6]

e 13C NMR: Resonances corresponding to the two methyl carbons, the three pyrazole ring
carbons (with the C4-I carbon being significantly shifted), and the C5 carbon.[6]

» IR Spectroscopy: Characteristic peaks for C-H and C-N stretching within the heterocyclic
ring.[6]

Synthesis of 4-lodo-1,3-dimethyl-1H-pyrazole

The most direct route to the title compound is the electrophilic iodination of the 1,3-dimethyl-
1H-pyrazole precursor. The C4 position of the pyrazole ring is electron-rich and thus most
susceptible to electrophilic attack.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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